Cas no 1215295-91-2 (4-Bromo-3-methoxybenzenesulfonyl Chloride)

4-Bromo-3-methoxybenzenesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its bromo and methoxy substituents enhance reactivity and selectivity, making it valuable for introducing functionalized benzenesulfonyl groups into target molecules. The compound is stable under standard conditions and exhibits high purity, ensuring reliable performance in coupling reactions. It is commonly employed in pharmaceutical and agrochemical research for modifying molecular scaffolds. The presence of both electron-donating (methoxy) and electron-withdrawing (bromo) groups allows for fine-tuning of electronic properties in derived intermediates. Proper handling under inert conditions is recommended due to its moisture sensitivity.

4-Bromo-3-methoxybenzenesulfonyl Chloride structure

1215295-91-2 structure

Product Name:4-Bromo-3-methoxybenzenesulfonyl Chloride

CAS No:1215295-91-2

MF:C₇H₆BrClO₃S

MW:285.542739391327

MDL:MFCD14702923

CID:1088300

PubChem ID:50876026

Update Time:2025-10-29

4-Bromo-3-methoxybenzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-methoxybenzene-1-sulfonyl chloride
- 4-bromo-3-methoxybenzenesulfonyl chloride
- 4-bromo-3-methoxybenzenesulfonyl chloride(SALTDATA: FREE)
- DTXSID00678905
- APCCBOUSWYTPJQ-UHFFFAOYSA-N
- GS3083
- SY192792
- MFCD14702923
- CS-0187746
- SCHEMBL4536499
- 4-Bromo-3-methoxybenzenesulphonyl chloride
- 4-Bromo-3-methoxybenzene-1-sulfonylchloride
- BS-37255
- AM85034
- 4-bromo-3-(methyloxy)benzenesulfonyl chloride
- EN300-95547
- AKOS005139205
- 1215295-91-2
- 4-Bromo-3-methoxybenzenesulfonyl Chloride
- MDL： MFCD14702923
- Inchi： 1S/C7H6BrClO3S/c1-12-7-4-5(13(9,10)11)2-3-6(7)8/h2-4H,1H3
- InChI Key： APCCBOUSWYTPJQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1OC)S(=O)(=O)Cl

Computed Properties

Exact Mass: 283.89096g/mol
Monoisotopic Mass: 283.89096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 51.8Å²

4-Bromo-3-methoxybenzenesulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A107203-250mg	4-Bromo-3-methoxybenzene-1-sulfonyl chloride	1215295-91-2	95%	250mg	$29.0	2025-03-18
Ambeed	A107203-1g	4-Bromo-3-methoxybenzene-1-sulfonyl chloride	1215295-91-2	95%	1g	$35.0	2025-03-18
Ambeed	A107203-5g	4-Bromo-3-methoxybenzene-1-sulfonyl chloride	1215295-91-2	95%	5g	$152.0	2025-03-18
Ambeed	A107203-25g	4-Bromo-3-methoxybenzene-1-sulfonyl chloride	1215295-91-2	95%	25g	$758.0	2025-03-18
Apollo Scientific	OR400875-250mg	4-Bromo-3-methoxybenzenesulphonyl chloride	1215295-91-2	95%	250mg	£21.00	2025-02-20
Apollo Scientific	OR400875-1g	4-Bromo-3-methoxybenzenesulphonyl chloride	1215295-91-2	95%	1g	£33.00	2025-02-20
Apollo Scientific	OR400875-5g	4-Bromo-3-methoxybenzenesulphonyl chloride	1215295-91-2	95%	5g	£163.00	2025-02-20
TRC	B415993-10mg	4-Bromo-3-methoxybenzenesulfonyl Chloride	1215295-91-2		10mg	$ 50.00	2022-06-07
TRC	B415993-50mg	4-Bromo-3-methoxybenzenesulfonyl Chloride	1215295-91-2		50mg	$ 65.00	2022-06-07
TRC	B415993-100mg	4-Bromo-3-methoxybenzenesulfonyl Chloride	1215295-91-2		100mg	$ 80.00	2022-06-07